Cas no 2229392-34-9 (methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229392-34-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6612255
• PubChem ID: 165654028
• Update Time: 2025-10-25

methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
• 2229392-34-9
• EN300-1741426

• Inchi： 1S/C9H15N3O2/c1-9(2,10)7-6(8(13)14-4)5-11-12(7)3/h5H,10H2,1-4H3
• InChI Key： LWQLVTGFFDMYQF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C(C)(C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2229392-34-9)

The compound methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2229392-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising pharmacological properties.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate with high yield and purity. These methods often involve multi-step reactions, including condensation, cyclization, and functional group transformations, which are critical for ensuring the compound's suitability for further pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate exhibits moderate inhibitory effects on certain enzymes and receptors. For instance, it has shown activity against kinases and G-protein-coupled receptors (GPCRs), which are common targets in the treatment of cancers and neurological disorders. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another promising avenue of research involves the modification of the compound's structure to enhance its pharmacological properties. By introducing different substituents or altering the core pyrazole ring, researchers aim to improve its bioavailability, selectivity, and potency. These efforts are part of a broader strategy to develop next-generation drugs with fewer side effects and greater efficacy.

Despite these advancements, challenges remain in the development and application of methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed before the compound can progress to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into viable therapeutics.

In conclusion, methyl 5-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for drug discovery. Continued research and development efforts are expected to unlock its full potential and contribute to the advancement of chemical biology and pharmaceutical sciences.